![molecular formula C12H11NO3 B171308 Ethyl 5-phenyloxazole-2-carboxylate CAS No. 13575-16-1](/img/structure/B171308.png)
Ethyl 5-phenyloxazole-2-carboxylate
Overview
Description
Ethyl 5-phenyloxazole-2-carboxylate is a chemical compound with the molecular formula C12H11NO3 . It has a molecular weight of 217.22 .
Synthesis Analysis
The synthesis of this compound involves the reaction of 2-amino-1-phenylethanone hydrochloride and ethyl 2-chloro-2-oxoacetate in dichloromethane at 0°C . Triethylamine is added to this mixture .Molecular Structure Analysis
The IUPAC name for this compound is ethyl 5-phenyl-1,3-oxazole-2-carboxylate . The InChI code is 1S/C12H11NO3/c1-2-15-12(14)11-13-8-10(16-11)9-6-4-3-5-7-9/h3-8H,2H2,1H3 .Physical And Chemical Properties Analysis
This compound has a molecular weight of 217.22 . Its molecular formula is C12H11NO3 .Scientific Research Applications
Crystal Structure Analysis
Ethyl 2-aminooxazole-5-carboxylate, a derivative of Ethyl 5-phenyloxazole-2-carboxylate, has been studied for its crystal structure. The structure consists of planar sheets connected by intermolecular hydrogen bonding, with interactions between the sheets limited to dipole–dipole interactions. This research aids in understanding the molecular geometry and interactions of such compounds (Kennedy, Khalaf, Suckling, & Waigh, 2001).
Synthesis and Structure Confirmation
This compound derivatives have been synthesized and their structures confirmed through spectroscopic methods. This research contributes to the field of organic chemistry, particularly in understanding the synthesis and structural properties of oxazole derivatives (Benoiton, Hudecz, & Chen, 2009).
Antimicrobial Studies
Modified derivatives of this compound have been synthesized and tested for antimicrobial activities against various bacterial and fungal strains. This research is significant for developing potential new antimicrobial agents (Desai, Bhatt, & Joshi, 2019).
Bifunctionalized Compound Synthesis
The synthesis of bifunctionalized 5-phenyloxazole derivatives is a key area of research. These compounds have been prepared efficiently and offer potential in various chemical transformation applications (Couture, Grandclaudon, Hoarau, Cornet, Hénichart, & Houssin, 2002).
Photophysical Properties and Protein Interaction
Studies on novel derivatives of this compound, such as Ethyl 5-phenyl-2-(o-tolyl)-2H-1,2,3- triazole-4-carboxylate (EPTC), have focused on their interaction with globular proteins and their photophysical properties. This research is crucial for understanding the interaction of these compounds with biological systems (Li et al., 2019).
Mechanism of Action
Pharmacokinetics
Ethyl 5-phenyloxazole-2-carboxylate exhibits high gastrointestinal absorption and is BBB permeant, indicating that it can cross the blood-brain barrier . The compound is an inhibitor of CYP1A2 and CYP2C19, two key enzymes involved in drug metabolism . These pharmacokinetic properties influence the compound’s bioavailability and distribution within the body.
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the compound is stored in a dry environment at room temperature . The compound’s lipophilicity, as indicated by its Log Po/w values, suggests that it may interact with lipid-rich environments within the body
properties
IUPAC Name |
ethyl 5-phenyl-1,3-oxazole-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11NO3/c1-2-15-12(14)11-13-8-10(16-11)9-6-4-3-5-7-9/h3-8H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LRQAQFQUJNFEDT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NC=C(O1)C2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70539079 | |
Record name | Ethyl 5-phenyl-1,3-oxazole-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70539079 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
13575-16-1 | |
Record name | Ethyl 5-phenyl-1,3-oxazole-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70539079 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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